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Compound of Interest

Compound Name: N-Boc-serinol

Cat. No.: B1682942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the coupling of N-Boc-serinol with fatty

acids, a critical step in the synthesis of various bioactive molecules, including lipids, and

building blocks for drug delivery systems. The following sections detail the chemical pathways,

necessary reagents, and step-by-step procedures for successful acylation of N-Boc-serinol.

Introduction
N-Boc-serinol is a valuable chiral building block in organic synthesis. Its two primary hydroxyl

groups offer sites for esterification with fatty acids, leading to the formation of N-protected

mono- or di-acylated glycerolipids. These products are instrumental in the development of

novel drug carriers, signaling molecules, and complex lipid structures. The selection of an

appropriate coupling method is crucial to ensure high yields and purity. This document outlines

a general and robust protocol using common amide/ester coupling reagents.

Reaction Pathway and Workflow
The coupling of N-Boc-serinol with a fatty acid proceeds via the activation of the fatty acid's

carboxylic acid group, followed by nucleophilic attack by one of the hydroxyl groups of N-Boc-
serinol. Common coupling reagents facilitate this process by forming a highly reactive

intermediate with the fatty acid.
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Fatty Acid (R-COOH)

Activated Intermediate

Activation
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(e.g., HATU, HBTU, DCC)

N-Boc-Serinol Fatty Acid Ester

Byproduct

N-Boc-Serinol Nucleophilic Attack
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Start

Dissolve Fatty Acid, Coupling Reagent,
and Additive (e.g., HOBt) in Anhydrous Solvent

Add Base (e.g., DIPEA)

Stir for Activation (e.g., 15-30 min at RT)

Add N-Boc-Serinol Solution

React (e.g., 4-24 h at RT)

Quench Reaction

Aqueous Workup

Purify by Column Chromatography

Characterize Product (NMR, MS)

End
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To cite this document: BenchChem. [Application Notes and Protocols: Coupling N-Boc-
Serinol with Fatty Acids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682942#reaction-conditions-for-coupling-n-boc-
serinol-with-fatty-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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